Cas no 66644-67-5 (2-Methyl-oxo-benzeneacetic Acid ethyl ester)

2-Methyl-oxo-benzeneacetic Acid ethyl ester structure
66644-67-5 structure
Product Name:2-Methyl-oxo-benzeneacetic Acid ethyl ester
CAS No:66644-67-5
MF:C11H12O3
MW:192.211183547974
MDL:MFCD01311167
CID:1005089
Update Time:2025-09-27

2-Methyl-oxo-benzeneacetic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-METHYLBENZOYLFORMATE
    • ethyl 2-(2-methylphenyl)-2-oxoacetate
    • ethyl 2-methylphenylglyoxylate
    • ethyl 2-oxo-2-o-tolylacetate
    • o-tolyl-glyoxylic acid ethyl ester
    • 2-Methyl-oxo-benzeneacetic Acid ethyl ester
    • MDL： MFCD01311167
    • Inchi： 1S/C11H12O3/c1-3-14-11(13)10(12)9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3
    • InChI Key： JDAUJYBYAJXLIU-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C1C=CC=CC=1C)=O)=O

Computed Properties

  • Exact Mass: 192.07900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.74080

2-Methyl-oxo-benzeneacetic Acid ethyl ester Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-Methyl-oxo-benzeneacetic Acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
086348-1g
Ethyl 2-methylbenzoylformate
 66644-67-5 97%
1g
 4096CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
086348-5g
Ethyl 2-methylbenzoylformate
 66644-67-5 97%
5g
 12435CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
086348-2g
Ethyl 2-methylbenzoylformate
 66644-67-5 97%
2g
 6517CNY 2021-05-07
Fluorochem
200964-1g
Ethyl 2-methylbenzoylformate
 66644-67-5 97%
1g
 ￡290.00 2022-03-01
Fluorochem
200964-2g
Ethyl 2-methylbenzoylformate
 66644-67-5 97%
2g
 ￡490.00 2022-03-01
Fluorochem
200964-5g
Ethyl 2-methylbenzoylformate
 66644-67-5 97%
5g
 ￡994.00 2022-03-01
abcr
AB360884-1 g
Ethyl 2-methylbenzoylformate; 97%
 66644-67-5
1g
 €478.20 2022-06-02
abcr
AB360884-2 g
Ethyl 2-methylbenzoylformate; 97%
 66644-67-5
2g
 €772.80 2022-06-02
TRC
M695890-20mg
2-Methyl-oxo-benzeneacetic Acid ethyl ester
 66644-67-5
20mg
 $ 50.00 2022-06-03
TRC
M695890-40mg
2-Methyl-oxo-benzeneacetic Acid ethyl ester
 66644-67-5
40mg
 $ 70.00 2022-06-03

2-Methyl-oxo-benzeneacetic Acid ethyl ester Related Literature

Related Categories

66644-67-5 (2-Methyl-oxo-benzeneacetic Acid ethyl ester) Related Products

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk